Cas no 1171944-79-8 (Ethyl 2-(3-cyclopropyl-6-(1-ethyl-1H-pyrazol-4-yl)-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-1-yl)acetate)

• Product Name: Ethyl 2-(3-cyclopropyl-6-(1-ethyl-1H-pyrazol-4-yl)-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-1-yl)acetate
• CAS No: 1171944-79-8
• MF: C₁₉H₂₀F₃N₅O₂
• MW: 407.389614105225
• CID: 3159003
• PubChem ID: 25247648
• Update Time: 2025-04-21

Ethyl 2-(3-cyclopropyl-6-(1-ethyl-1H-pyrazol-4-yl)-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• STK351897
• Ethyl2-(3-cyclopropyl-6-(1-ethyl-1H-pyrazol-4-yl)-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-1-yl)acetate
• 1171944-79-8
• ethyl [3-cyclopropyl-6-(1-ethyl-1H-pyrazol-4-yl)-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-1-yl]acetate
• AKOS005167605
• ETHYL 2-[3-CYCLOPROPYL-6-(1-ETHYL-1H-PYRAZOL-4-YL)-4-(TRIFLUOROMETHYL)-1H-PYRAZOLO[3,4-B]PYRIDIN-1-YL]ACETATE
• Ethyl 2-(3-cyclopropyl-6-(1-ethyl-1H-pyrazol-4-yl)-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-1-yl)acetate

• Inchi： 1S/C19H20F3N5O2/c1-3-26-9-12(8-23-26)14-7-13(19(20,21)22)16-17(11-5-6-11)25-27(18(16)24-14)10-15(28)29-4-2/h7-9,11H,3-6,10H2,1-2H3
• InChI Key： LXQBQZHBVUVANW-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C2C=NN(CC)C=2)N=C2C=1C(C1CC1)=NN2CC(=O)OCC)(F)F

Computed Properties

• Exact Mass: 407.15690938Da
• Monoisotopic Mass: 407.15690938Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 74.8Ų